Cas no 1803589-22-1 (1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 1803589-22-1
• MF: C₈H₁₃FN₂O
• MW: 172.200025320053
• CID: 5711152
• PubChem ID: 119031605
• Update Time: 2025-10-05

1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-1-propan-2-ylpyrazol-4-yl)ethanol
• 1-[5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
• 1803589-22-1
• EN300-216250
• 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

• Inchi： 1S/C8H13FN2O/c1-5(2)11-8(9)7(4-10-11)6(3)12/h4-6,12H,1-3H3
• InChI Key： NQXWUPFPRVHJHG-UHFFFAOYSA-N
• SMILES： FC1=C(C=NN1C(C)C)C(C)O

Computed Properties

• Exact Mass: 172.101
• Monoisotopic Mass: 172.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 0.9

Additional information on 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Comprehensive Overview of 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 1803589-22-1): Properties, Applications, and Research Insights

The compound 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 1803589-22-1) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a propan-2-yl group, contributes to its versatile reactivity and potential applications. This article delves into its chemical properties, synthesis pathways, and emerging uses, while addressing common queries from researchers and industry professionals.

One of the most searched questions about 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol revolves around its role in drug discovery. Recent studies highlight its utility as a building block for bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the pyrazole core enhances its binding affinity to biological targets, making it a valuable scaffold for medicinal chemists. Additionally, its fluorine atom improves metabolic stability, a critical factor in optimizing drug candidates.

In the context of agrochemical innovation, CAS No. 1803589-22-1 has been explored for its potential in crop protection. Researchers are investigating its efficacy as a precursor for herbicides and fungicides, leveraging its ability to disrupt enzymatic pathways in pests. This aligns with the growing demand for sustainable farming solutions, a hot topic in both academic and industrial circles. The compound's selective reactivity offers advantages in reducing environmental impact compared to traditional agrochemicals.

Synthetic accessibility is another key focus for scientists working with 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol. Optimized routes often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, which are frequently searched in chemical databases. Recent advancements in flow chemistry have further streamlined its production, addressing scalability challenges. These developments are particularly relevant to industries prioritizing green chemistry principles and cost-effective manufacturing.

The compound's physicochemical properties, such as solubility and thermal stability, are frequently queried in material science forums. Its moderate polarity and melting point range (typically 120–150°C) make it compatible with various formulation techniques. This has spurred interest in its use for advanced materials, including liquid crystals and polymer additives, where precise molecular design is crucial.

Analytical characterization of CAS No. 1803589-22-1 often employs NMR spectroscopy and mass spectrometry, techniques widely discussed in analytical chemistry communities. The distinct ¹⁹F NMR signal (δ ≈ -120 ppm) serves as a diagnostic marker for quality control, while HRMS data confirms its molecular integrity. Such details are invaluable for laboratories validating synthetic batches or studying degradation pathways.

Emerging trends in computational chemistry have also brought 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol into focus. Molecular docking simulations predict favorable interactions with biological targets like COX-2 and EGFR, aligning with experimental findings. These in silico approaches reduce R&D timelines—a significant advantage in competitive sectors like pharmaceutical development.

Regulatory considerations for 1803589-22-1 remain a common inquiry among manufacturers. While not classified as hazardous under current guidelines, proper handling protocols (e.g., PPE for powder forms) are recommended. Documentation of REACH compliance and patent landscapes are equally critical for commercial applications, reflecting the compound's transition from research to market.

In conclusion, 1-5-fluoro-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol exemplifies the intersection of structural ingenuity and applied science. From precision medicine to smart agriculture, its multifaceted applications continue to inspire innovation. Ongoing research will likely uncover new dimensions of its utility, solidifying its position in the fine chemicals landscape.